Cas no 6652-02-4 (2-(piperidin-1-yl)butanedinitrile)

2-(piperidin-1-yl)butanedinitrile structure
6652-02-4 structure
Product Name:2-(piperidin-1-yl)butanedinitrile
CAS No:6652-02-4
MF:C9H13N3
MW:163.219621419907
CID:964138
PubChem ID:284953
Update Time:2025-04-19

2-(piperidin-1-yl)butanedinitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(piperidin-1-yl)butanedinitrile
    • AR-1C5454; CTK5C4843; 2-(1-piperidinyl)butanedinitrile; piperidin-1-yl-succinonitrile; 1-Piperidinesuccinonitrile; NSC141353; AC1Q4QT0; 2-(piperidin-1-yl)butanedinitrile; 2-(1-Piperidino)succinonitril; AC1L620L;
    • 2-(1-piperidinyl)butanedinitrile
    • NSC141353
    • NSC-141353
    • 1-Piperidinesuccinonitrile
    • DTXSID80301143
    • Butanedinitrile, 2-(1-piperidinyl)
    • 6652-02-4
    • Butanedinitrile, 1-piperidinyl-
    • 2-piperidin-1-ylbutanedinitrile
    • NNL8UG6RBL
    • 2-(1-Piperidyl)butanedinitrile
    • DS-000448
    • Inchi: 1S/C9H13N3/c10-5-4-9(8-11)12-6-2-1-3-7-12/h9H,1-4,6-7H2
    • InChI Key: FPZRTFKQCXYLMG-UHFFFAOYSA-N
    • SMILES: N1(C(C#N)CC#N)CCCCC1

Computed Properties

  • Exact Mass: 163.11109
  • Monoisotopic Mass: 163.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 50.8Ų

Experimental Properties

  • PSA: 50.82
  • LogP: 1.21606
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